Cas no 1353974-14-7 ((1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-3-yl)methanol)

• Product Name: (1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-3-yl)methanol
• CAS No: 1353974-14-7
• MF: C₁₃H₂₀N₄O
• MW: 248.324102401733
• CID: 2091390
• PubChem ID: 66569770
• Update Time: 2025-08-05

(1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-3-yl)methanol
• [1-[6-(cyclopropylamino)pyrimidin-4-yl]piperidin-3-yl]methanol
• 1353974-14-7
• [1-(6-Cyclopropylamino-pyrimidin-4-yl)-piperidin-3-yl]-methanol
• G72318
• {1-[6-(CYCLOPROPYLAMINO)PYRIMIDIN-4-YL]PIPERIDIN-3-YL}METHANOL
• DB-310595
• AKOS024464614

• MDL： MFCD21098621
• Inchi： 1S/C13H20N4O/c18-8-10-2-1-5-17(7-10)13-6-12(14-9-15-13)16-11-3-4-11/h6,9-11,18H,1-5,7-8H2,(H,14,15,16)
• InChI Key： HQECTHFQODGPCN-UHFFFAOYSA-N
• SMILES： OCC1CN(C2C=C(N=CN=2)NC2CC2)CCC1

Computed Properties

• Exact Mass: 248.16371127g/mol
• Monoisotopic Mass: 248.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-3-yl)methanol

Compound CAS No. 1353974-14-7: (1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-3-yl)methanol

The compound with CAS No. 1353974-14-7, named (1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-3-yl)methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a cyclopropylamino group attached to a pyrimidine ring, further connected to a piperidine moiety and a methanol substituent. The combination of these structural elements contributes to its potential biological activity and therapeutic applications.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in targeting various disease states such as cancer, inflammation, and neurodegenerative disorders. The presence of the cyclopropylamino group in this compound adds a unique twist to its molecular architecture, potentially enhancing its binding affinity to specific biological targets. Researchers have demonstrated that such modifications can significantly influence the pharmacokinetic properties of the molecule, including its absorption, distribution, metabolism, and excretion (ADME) profiles.

The piperidine ring in this compound plays a crucial role in stabilizing the molecule's conformation, which is essential for its interaction with biological systems. Piperidine derivatives are known for their versatility in medicinal chemistry, often serving as scaffolds for developing bioactive compounds. The addition of the methanol group further modulates the compound's solubility and bioavailability, making it a promising candidate for therapeutic interventions.

In terms of biological activity, this compound has shown potential in inhibiting key enzymes and receptors associated with various pathological conditions. For instance, studies have indicated that it may act as an antagonist or agonist at specific G-protein coupled receptors (GPCRs), which are critical mediators of cellular signaling pathways. Additionally, its ability to modulate kinase activity has been explored in preclinical models, suggesting its potential role in anticancer therapies.

From a synthetic perspective, the construction of this compound involves a series of intricate organic reactions. The synthesis typically begins with the preparation of the pyrimidine core, followed by the introduction of the cyclopropylamino group through nucleophilic substitution or coupling reactions. The piperidine ring is then incorporated via ring-closing reactions or other cyclization techniques, ensuring optimal stereochemistry and regioselectivity. Finally, the methanol group is introduced through alkylation or oxidation steps to complete the molecule's structure.

The development of this compound has been supported by advanced computational tools and techniques such as molecular docking and quantum mechanics calculations. These methods have provided valuable insights into the compound's interaction with target proteins at an atomic level, enabling researchers to optimize its structure for improved efficacy and reduced toxicity.

In conclusion, CAS No. 1353974-14-7 represents a cutting-edge advancement in medicinal chemistry, offering new possibilities for treating complex diseases through its innovative molecular design and promising biological profile.